Cas no 1805051-01-7 (3-Cyano-2-fluoro-4-methylbenzoic acid)

• Product Name: 3-Cyano-2-fluoro-4-methylbenzoic acid
• CAS No: 1805051-01-7
• MF: C₉H₆FNO₂
• MW: 179.147845745087
• MDL: MFCD28769448
• CID: 5003157
• Update Time: 2025-05-20

3-Cyano-2-fluoro-4-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2-fluoro-4-methylbenzoic acid

• MDL： MFCD28769448
• Inchi： 1S/C9H6FNO2/c1-5-2-3-6(9(12)13)8(10)7(5)4-11/h2-3H,1H3,(H,12,13)
• InChI Key： YGHXGRPQGUCQSX-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)O)C=CC(C)=C1C#N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 258
• XLogP3: 1.6
• Topological Polar Surface Area: 61.1

Additional information on 3-Cyano-2-fluoro-4-methylbenzoic acid

Introduction to 3-Cyano-2-fluoro-4-methylbenzoic acid (CAS No. 1805051-01-7)

3-Cyano-2-fluoro-4-methylbenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1805051-01-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This benzoic acid derivative features a unique structural configuration, incorporating both cyano and fluoro substituents, which contribute to its distinct chemical properties and potential applications. The presence of these functional groups makes it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The structural framework of 3-Cyano-2-fluoro-4-methylbenzoic acid consists of a benzoic acid core substituted with a cyano group at the 3-position, a fluoro atom at the 2-position, and a methyl group at the 4-position. This specific arrangement imparts unique electronic and steric properties to the molecule, influencing its reactivity and interaction with biological targets. The cyano group, being highly polar, enhances the molecule's solubility in polar solvents and participates in hydrogen bonding interactions, while the fluoro atom introduces electron-withdrawing effects that can modulate the molecule's pharmacokinetic profile. The methyl group, on the other hand, provides steric hindrance and influences the orientation of the molecule in biological systems.

In recent years, 3-Cyano-2-fluoro-4-methylbenzoic acid has been extensively studied for its potential applications in drug discovery and development. Its structural features make it a versatile building block for synthesizing complex organic molecules with therapeutic relevance. One of the most promising areas of research involves its use as a precursor in the synthesis of small-molecule inhibitors targeting various disease pathways. For instance, studies have demonstrated its utility in generating compounds that interact with enzymes involved in inflammation and cancer metabolism.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated benzoic acids in developing next-generation pharmaceuticals. The fluoro substituent at the 2-position of 3-Cyano-2-fluoro-4-methylbenzoic acid plays a crucial role in enhancing metabolic stability and improving oral bioavailability of drug candidates. This property is particularly valuable in the design of drugs that require prolonged circulation within the body to achieve therapeutic efficacy. Additionally, the cyano group can serve as a handle for further functionalization, allowing chemists to introduce additional pharmacophores or modify existing ones to optimize drug-like properties.

The compound's potential extends beyond its role as an intermediate in drug synthesis. It has also been explored as a component in materials science applications, where its unique electronic properties make it suitable for use in organic semiconductors and optoelectronic devices. The combination of electron-withdrawing groups (cyano and fluoro) enhances charge transport capabilities, making it an attractive candidate for developing advanced materials with applications in flexible electronics and photovoltaics.

From a synthetic chemistry perspective, 3-Cyano-2-fluoro-4-methylbenzoic acid exemplifies the importance of strategic functional group placement in designing molecules with tailored properties. The synthesis of this compound typically involves multi-step organic transformations, including cyanation reactions, fluorination processes, and methylation strategies. These synthetic routes highlight the compound's significance as a key intermediate in complex organic synthesis.

In conclusion, 3-Cyano-2-fluoro-4-methylbenzoic acid (CAS No. 1805051-01-7) represents a fascinating compound with diverse applications across pharmaceuticals and materials science. Its unique structural features and functional groups make it a valuable tool for researchers seeking to develop novel therapeutics and advanced materials. As ongoing research continues to uncover new possibilities for this compound, its significance is expected to grow further, solidifying its place as a cornerstone in modern chemical innovation.